Cas no 80503-45-3 (Benzenepentadecanoicacid, 4-bromo-)

• Product Name: Benzenepentadecanoicacid, 4-bromo-
• CAS No: 80503-45-3
• MF: C₂₁H₃₃BrO₂
• MW: 397.389526128769
• CID: 726472
• PubChem ID: 133489
• Update Time: 2025-04-19

Benzenepentadecanoicacid, 4-bromo- Chemical and Physical Properties

Names and Identifiers

• Benzenepentadecanoicacid, 4-bromo-
• 15-(4-bromophenyl)pentadecanoic acid
• Benzenepentadecanoic acid, 4-bromo-
• DTXSID30230373
• BPPDA
• 80503-45-3
• 15-(p-Bromophenyl)pentadecanoic acid

• Inchi： 1S/C21H33BrO2/c22-20-17-15-19(16-18-20)13-11-9-7-5-3-1-2-4-6-8-10-12-14-21(23)24/h15-18H,1-14H2,(H,23,24)
• InChI Key： UKHRJTXDXTWOAD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCCCCCCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 396.16639g/mol
• Monoisotopic Mass: 396.16639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 15
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3Ų